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Compound of Interest

Compound Name: Nootkatone

Cat. No.: B7782034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the biotechnological

production of (+)-nootkatone, a high-value sesquiterpenoid known for its characteristic

grapefruit aroma and various pharmaceutical applications. The production strategies focus on

metabolically engineered yeast, primarily Saccharomyces cerevisiae and Yarrowia lipolytica,

offering a sustainable and environmentally friendly alternative to chemical synthesis.

Introduction
(+)-Nootkatone is a sesquiterpene ketone of significant commercial interest in the food,

fragrance, cosmetic, and pharmaceutical industries.[1][2][3][4] Traditional extraction from plants

like grapefruit and the Nootka cypress yields very low amounts, while chemical synthesis often

involves harsh reagents.[1][3][5] Microbial fermentation using engineered yeast presents a

promising platform for the de novo synthesis of (+)-nootkatone from simple carbon sources.[1]

[3]

Yeast, particularly Saccharomyces cerevisiae and Yarrowia lipolytica, are ideal hosts for

producing terpenoids due to their inherent mevalonate (MVA) pathway, which synthesizes the

universal precursor farnesyl pyrophosphate (FPP).[1][6] Metabolic engineering strategies focus

on enhancing the flux towards FPP and introducing heterologous enzymes to convert FPP to

(+)-nootkatone. This typically involves a three-step enzymatic cascade:

(+)-Valencene synthesis: FPP is cyclized to (+)-valencene by a (+)-valencene synthase (VS).
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Hydroxylation: (+)-Valencene is oxidized to β-nootkatol by a cytochrome P450

monooxygenase (CYP) with the help of a cytochrome P450 reductase (CPR).

Dehydrogenation: β-nootkatol is further oxidized to (+)-nootkatone by a dehydrogenase.

Metabolic Engineering Strategies and Quantitative
Data
Significant improvements in (+)-nootkatone titers have been achieved through various

metabolic engineering approaches. These include overexpression of key enzymes in the MVA

pathway, introduction of robust heterologous enzymes, and downregulation of competing

pathways. The following tables summarize the quantitative data from different studies,

showcasing the impact of these strategies.

Table 1: Production of (+)-Valencene (Nootkatone
Precursor) in Engineered Yeast

Yeast Strain
Key Genetic
Modifications

Fermentation
Scale

Titer (mg/L) Reference

S. cerevisiae

Overexpression

of CnVS, ERG20

(fused), tHMG1;

downregulation

of ERG9

Shake Flask 217.95 [1][2][3][5]

S. cerevisiae

Gene screening,

protein

engineering,

pathway

optimization

Not Specified 12,400 [7]

S. cerevisiae

Coupling cell

growth and

pathway

induction

Not Specified 16,600 [7]
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Table 2: Production of (+)-Nootkatone in Engineered
Yeast
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Yeast Strain
Key Genetic
Modifications

Fermentation
Scale

Titer Reference

Y. lipolytica

Co-expression of

CnVS,

opCYP706M1,

opAtCPR1

Shake Flask 45.6 µg/L [6]

Y. lipolytica

Fusion of

opCYP706M1

and

opt46AtCPR1

Shake Flask 312.2 µg/L [6]

Y. lipolytica

Overexpression

of tHMG1 and

ERG20

Shake Flask 978.2 µg/L [6]

S. cerevisiae

Overexpression

of HPO variant

and ATR1

Shake Flask 9.66 mg/L [1][2][3]

S. cerevisiae

Additional

overexpression

of ZSD1

Shake Flask 59.78 mg/L [1][2][3][5]

S. cerevisiae

Additional

overexpression

of ABA2

Shake Flask 53.48 mg/L [2][3][5]

S. cerevisiae

Multicopy

integration of

tHMG1 and

ERG20-GSG-

CnVSM560L

Shake Flask 85.43 mg/L [8]

S. cerevisiae

Multicopy

integration of

tHMG1 and

ERG20-GSG-

CnVSM560L

Bioreactor 804.96 mg/L [8]
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P. pastoris

Co-expression of

HPO, AtCPR,

valencene

synthase, ADH,

and tHmg1p

Bioreactor 208 mg/L [9]

S. cerevisiae

Overexpression

of ERG20-

(GSG)2-CnVS,

HPOV480A/V48

2A, AtCPR1, and

ZSD1

Shake Flask 244.1 mg/L [10]

S. cerevisiae

Signal peptide

engineering of

HPOV480A/V48

2A

Shake Flask 466.1 mg/L [10]

S. cerevisiae
Fed-batch

fermentation
5 L Bioreactor 6,500 mg/L [10]

Visualized Pathways and Workflows
Biosynthetic Pathway of (+)-Nootkatone in Engineered
Yeast
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Endogenous Mevalonate (MVA) Pathway

Heterologous Nootkatone Pathway

Competing Pathway
Acetyl-CoA HMG-CoA Mevalonate

tHMG1*
IPP

DMAPP

GPP Farnesyl Pyrophosphate (FPP)
ERG20*

(+)-ValenceneCnVS

Squalene

ERG9 (downregulated)

β-Nootkatol
CYP + CPR

(+)-Nootkatone
Dehydrogenase (e.g., ZSD1)

Ergosterol

*Overexpressed enzymes for increased flux.
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1. Genetic Design & Construction

2. Strain Screening & Optimization

3. Production & Downstream Processing

Gene Selection
(VS, CYP, CPR, DH)

Codon Optimization
for Yeast

Plasmid Construction
(Expression Cassettes)

Yeast Transformation

Colony Selection

Shake Flask Cultivation

Metabolite Analysis (GC-MS)

Further Metabolic Engineering

Bioreactor Fermentation

Solvent Extraction
(e.g., n-dodecane)

Purification

(+)-Nootkatone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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